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Compound of Interest

Compound Name: Phthalic Acid Anhydride-d4

Cat. No.: B114058

In-Depth Technical Guide: Phthalic Acid
Anhydride-d4

This guide provides core technical data for Phthalic Acid Anhydride-d4, a deuterated analog
of Phthalic Anhydride. It is intended for researchers, scientists, and professionals in drug
development who utilize stable isotope-labeled compounds for various analytical applications,
such as internal standards in quantitative analysis by NMR, GC-MS, or LC-MS.

Core Compound Properties

The fundamental physicochemical properties of Phthalic Acid Anhydride-d4 are summarized

below.

Property Value Citations

Molecular Formula CsD40s3 [1]

Molecular Weight 152.14 g/mol [1112][3]

CAS Number 75935-32-9 [11[2]
1,3-Isobenzofurandione-

Synonyms 4,5,6,7-d4, Phthalic-d4 [2][3]
anhydride

Unlabelled CAS Number 85-44-9 [2][4]
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Experimental Protocols

The utilization of Phthalic Acid Anhydride-d4 as an internal standard is a common
application. A general methodology for its use in quantitative mass spectrometry is outlined
below.

Objective: To quantify a non-labeled analyte in a sample matrix using Phthalic Acid
Anhydride-d4 as an internal standard.

Methodology:
e Preparation of Standard Solutions:
o Prepare a stock solution of the non-labeled analyte of interest at a known concentration.

o Prepare a separate stock solution of Phthalic Acid Anhydride-d4 at a known
concentration.

e Calibration Curve Generation:

o Create a series of calibration standards by spiking a constant known amount of the
Phthalic Acid Anhydride-d4 internal standard solution into varying known concentrations
of the analyte stock solution.

o Analyze each calibration standard by the chosen mass spectrometry method (e.g., LC-
MS, GC-MS).

o Construct a calibration curve by plotting the ratio of the analyte peak area to the internal
standard peak area against the analyte concentration.

e Sample Analysis:

o To each unknown sample, add the same constant known amount of the Phthalic Acid
Anhydride-d4 internal standard solution as used for the calibration standards.

o Analyze the spiked unknown samples using the same mass spectrometry method.

¢ Quantification:
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o Determine the peak area ratio of the analyte to the internal standard in the unknown
samples.

o Calculate the concentration of the analyte in the unknown samples by interpolating from
the generated calibration curve.

Logical Relationships

The relationship between the compound's name, its chemical formula, and its molecular weight
is fundamental to its identity and use in experimental settings.

. . . has formula results in Molecular Weight
Phthalic Acid Anhydride-d4 152.14 g/mol

Click to download full resolution via product page

Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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